Cas no 111454-67-2 (8-Chloro-6-iodoquinoline)

8-Chloro-6-iodoquinoline structure
8-Chloro-6-iodoquinoline structure
Product Name:8-Chloro-6-iodoquinoline
CAS No:111454-67-2
MF:C9H5ClIN
MW:289.500173330307
MDL:MFCD22376737
CID:1024088
PubChem ID:70700507
Update Time:2025-04-20

8-Chloro-6-iodoquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-6-iodoquinoline
    • 6-Iodo-8-chloroquinoline
    • ACT10651
    • AK101760
    • ANW-62701
    • CTK8B9553
    • KB-250353
    • Quinoline, 8-chloro-6-iodo-
    • 2065AA
    • FCH1615953
    • AX8233299
    • DS-3745
    • DB-360001
    • SMSSF-0625469
    • MFCD22376737
    • DTXSID00743329
    • AMS_CNC_ID-1827698994
    • 111454-67-2
    • C71381
    • SB71680
    • SCHEMBL22270741
    • AKOS016003979
    • MDL: MFCD22376737
    • Inchi: 1S/C9H5ClIN/c10-8-5-7(11)4-6-2-1-3-12-9(6)8/h1-5H
    • InChI Key: PLXHUDSVFBPVEF-UHFFFAOYSA-N
    • SMILES: IC1C=C(C2C(=CC=CN=2)C=1)Cl

Computed Properties

  • Exact Mass: 288.91515
  • Monoisotopic Mass: 288.91552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Density: 1.919
  • PSA: 12.89

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8-Chloro-6-iodoquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:111454-67-2)8-Chloro-6-iodoquinoline
Order Number:A994217
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:07
Price ($):191.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:111454-67-2)8-Chloro-6-iodoquinoline
A994217
Purity:99%
Quantity:1g
Price ($):191.0
Email